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Compound of Interest

Compound Name: 1-(4-Methyloxazol-2-yl)ethanone

Cat. No.: B1590437 Get Quote

Introduction: The Strategic Importance of the
Oxazole Moiety
1-(4-Methyloxazol-2-yl)ethanone (CAS No. 90892-97-0) is a heterocyclic ketone that has

emerged as a valuable and versatile intermediate in the landscape of pharmaceutical and

agrochemical research.[1] Its structure, featuring a 4-methyloxazole ring coupled with an acetyl

group, presents a unique combination of chemical reactivity and stability. The oxazole ring

system is a recognized "privileged scaffold" in medicinal chemistry, frequently employed as a

bioisostere for amide and ester functionalities to enhance metabolic stability and refine

pharmacokinetic profiles.[2] This strategic role makes 1-(4-methyloxazol-2-yl)ethanone a key

building block in the synthesis of complex active pharmaceutical ingredients (APIs), particularly

in the development of novel antiviral agents.[3]

This guide provides an in-depth exploration of 1-(4-methyloxazol-2-yl)ethanone, detailing its

synthesis, key reactions, and robust analytical methods for quality control. The protocols are

designed for researchers, medicinal chemists, and process development scientists, offering not

just procedural steps but also the underlying chemical principles that govern these

transformations.

Physicochemical Properties and Handling

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1590437?utm_src=pdf-interest
https://www.benchchem.com/product/b1590437?utm_src=pdf-body
https://www.myskinrecipes.com/shop/en/oxazole-derivatives/114444--1-4-methyloxazol-2-ylethanone.html
https://pdf.benchchem.com/41/Synthesis_of_4_Methyloxazole_Laboratory_Scale_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/product/b1590437?utm_src=pdf-body
https://en.wikipedia.org/wiki/FGI-106
https://www.benchchem.com/product/b1590437?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A thorough understanding of the physical and chemical properties of a pharmaceutical

intermediate is fundamental to its effective use and safe handling.

Property Value Source

CAS Number 90892-97-0

Molecular Formula C₆H₇NO₂

Molecular Weight 125.13 g/mol

Appearance White to off-white solid

Boiling Point 43-44 °C at 1 mmHg

Storage
Room temperature, in a dry

and sealed container

Safety Information:

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation).

Precautionary Statements: P261, P264, P270, P271, P280, P302+P352, P304+P340,

P305+P351+P338.

Always consult the Safety Data Sheet (SDS) before handling.

Part 1: Synthesis of 1-(4-Methyloxazol-2-yl)ethanone
The synthesis of the target intermediate is most effectively achieved through a two-stage

process, beginning with the formation of a key α-acylamino ketone precursor via the Dakin-

West reaction, followed by its cyclodehydration using the Robinson-Gabriel synthesis.[2][4][5]
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Stage 1: Dakin-West Reaction

Stage 2: Robinson-Gabriel Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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